Cas no 63877-54-3 (2,4,6-Triisopropylbenzenesulfonic acid sodium salt)

• Product Name: 2,4,6-Triisopropylbenzenesulfonic acid sodium salt
• CAS No: 63877-54-3
• MF: C₁₅H₂₃NaO₃S
• MW: 306.396094560623
• MDL: MFCD32691049
• CID: 425514
• PubChem ID: 23661862
• Update Time: 2025-10-31

2,4,6-Triisopropylbenzenesulfonic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4,6-tris(1-methylethyl)-, sodium salt
• Sodium 2,4,6-triisopropylbenzenesulfonate
• 2,4,6-Triisopropylbenzenesulfonic acid sodium salt
• 63877-54-3
• SCHEMBL2322598
• SY270650
• sodium;2,4,6-tri(propan-2-yl)benzenesulfonate
• Sodium2,4,6-triisopropylbenzenesulfonate
• MFCD32691049
• E70220

• MDL： MFCD32691049
• Inchi： 1S/C15H24O3S.Na/c1-9(2)12-7-13(10(3)4)15(19(16,17)18)14(8-12)11(5)6;/h7-11H,1-6H3,(H,16,17,18);/q;+1/p-1
• InChI Key： ZACOHNQVNKGMLQ-UHFFFAOYSA-M
• SMILES： S(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 306.12656005g/mol
• Monoisotopic Mass: 306.12656005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Additional information on 2,4,6-Triisopropylbenzenesulfonic acid sodium salt

Comprehensive Overview of 2,4,6-Triisopropylbenzenesulfonic Acid Sodium Salt (CAS No. 63877-54-3)

2,4,6-Triisopropylbenzenesulfonic acid sodium salt (CAS No. 63877-54-3) is a highly specialized organic compound widely utilized in pharmaceutical synthesis, catalysis, and material science. Its unique molecular structure, featuring a sulfonic acid group bonded to a triisopropylbenzene backbone, grants it exceptional solubility and reactivity, making it a valuable intermediate in modern chemical research. With the growing demand for sustainable and efficient chemical processes, this compound has garnered significant attention for its role in green chemistry applications.

One of the most frequently searched questions about 2,4,6-triisopropylbenzenesulfonic acid sodium salt revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields while minimizing environmental impact. Recent advancements in catalytic systems have highlighted its utility as a phase-transfer catalyst, particularly in asymmetric synthesis—a hot topic in pharmaceutical development. The compound’s compatibility with aqueous and organic phases further enhances its appeal for industrial-scale applications.

In the context of sodium sulfonate derivatives, this compound stands out due to its steric hindrance, which improves selectivity in reactions. Laboratories focusing on organocatalysis or polymeric materials frequently explore its potential. For instance, its incorporation into ion-exchange resins or surfactants aligns with the rising interest in biodegradable and non-toxic alternatives. SEO trends indicate that queries like “63877-54-3 solubility” or “2,4,6-triisopropylbenzenesulfonic acid applications” are increasingly common, reflecting its expanding use cases.

From an analytical perspective, CAS 63877-54-3 is characterized by techniques such as NMR spectroscopy and HPLC, ensuring purity for sensitive reactions. Discussions on forums like ResearchGate often emphasize its stability under acidic conditions—a critical factor for prolonged storage. Additionally, its role in peptide coupling reagents and polymer stabilization resonates with trends in bioconjugation and smart material design.

Environmental considerations are another key driver of interest. As industries shift toward green solvents and low-waste processes, the compound’s recyclability and low ecotoxicity profile position it as a sustainable choice. This aligns with global initiatives like the UN’s Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2,4,6-Triisopropylbenzenesulfonic acid sodium salt (CAS No. 63877-54-3) exemplifies innovation at the intersection of chemistry and sustainability. Its versatility across multiple disciplines—from drug discovery to advanced materials—ensures its relevance in both academic and industrial settings. As research continues to uncover new applications, this compound is poised to remain a cornerstone of modern synthetic chemistry.